2-({[3-(ethoxycarbonyl)-5-methyl-4-phenyl-2-thienyl]amino}carbonyl)benzoic acid

• IUPAC Name: 2-[(3-ethoxycarbonyl-5-methyl-4-phenylthiophen-2-yl)carbamoyl]benzoic acid
• InChI: InChI=1S/C22H19NO5S/c1-3-28-22(27)18-17(14-9-5-4-6-10-14)13(2)29-20(18)23-19(24)15-11-7-8-12-16(15)21(25)26/h4-12H,3H2,1-2H3,(H,23,24)(H,25,26)
• InChI Key: SUYJWICEDLQOHI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC(=C1C2=CC=CC=C2)C)NC(=O)C3=CC=CC=C3C(=O)O
• Molecular Formula: C22H19NO5S
• Molecular Weight: 409.5 g/mol

Description

2-({[3-(ethoxycarbonyl)-5-methyl-4-phenyl-2-thienyl]amino}carbonyl)benzoic acid, also known as EMTB, is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. EMTB belongs to the family of thienylbenzoic acid derivatives and has been found to possess anti-inflammatory and anti-tumor properties.

Mechanism of Action

2-({[3-(ethoxycarbonyl)-5-methyl-4-phenyl-2-thienyl]amino}carbonyl)benzoic acid exerts its anti-inflammatory and anti-tumor effects through multiple mechanisms. It inhibits the production of pro-inflammatory cytokines by blocking the NF-κB pathway. 2-({[3-(ethoxycarbonyl)-5-methyl-4-phenyl-2-thienyl]amino}carbonyl)benzoic acid also inhibits the activity of COX-2, an enzyme that plays a crucial role in the production of prostaglandins, which are involved in inflammation. 2-({[3-(ethoxycarbonyl)-5-methyl-4-phenyl-2-thienyl]amino}carbonyl)benzoic acid induces apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
2-({[3-(ethoxycarbonyl)-5-methyl-4-phenyl-2-thienyl]amino}carbonyl)benzoic acid has been shown to have a low toxicity profile and does not cause significant adverse effects. It has been found to be well-tolerated in animal studies. 2-({[3-(ethoxycarbonyl)-5-methyl-4-phenyl-2-thienyl]amino}carbonyl)benzoic acid has been shown to reduce inflammation in animal models of arthritis and colitis. It has also been found to inhibit tumor growth in animal models of cancer.

Advantages and Limitations for Lab Experiments

2-({[3-(ethoxycarbonyl)-5-methyl-4-phenyl-2-thienyl]amino}carbonyl)benzoic acid has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in the lab. It has a high purity and can be obtained in large quantities. 2-({[3-(ethoxycarbonyl)-5-methyl-4-phenyl-2-thienyl]amino}carbonyl)benzoic acid has a low toxicity profile and does not cause significant adverse effects. However, 2-({[3-(ethoxycarbonyl)-5-methyl-4-phenyl-2-thienyl]amino}carbonyl)benzoic acid has some limitations for lab experiments. It is not water-soluble and requires the use of organic solvents for administration. 2-({[3-(ethoxycarbonyl)-5-methyl-4-phenyl-2-thienyl]amino}carbonyl)benzoic acid also has a short half-life and requires frequent dosing.

Future Directions

2-({[3-(ethoxycarbonyl)-5-methyl-4-phenyl-2-thienyl]amino}carbonyl)benzoic acid has shown promising results in preclinical studies and has the potential to be developed into a therapeutic agent for the treatment of inflammatory diseases and cancer. Future studies should focus on optimizing the synthesis method of 2-({[3-(ethoxycarbonyl)-5-methyl-4-phenyl-2-thienyl]amino}carbonyl)benzoic acid to improve its yield and purity. Further studies are needed to determine the optimal dosing and administration route of 2-({[3-(ethoxycarbonyl)-5-methyl-4-phenyl-2-thienyl]amino}carbonyl)benzoic acid for maximum efficacy. The mechanism of action of 2-({[3-(ethoxycarbonyl)-5-methyl-4-phenyl-2-thienyl]amino}carbonyl)benzoic acid should be further elucidated to identify additional therapeutic targets. Clinical trials are needed to evaluate the safety and efficacy of 2-({[3-(ethoxycarbonyl)-5-methyl-4-phenyl-2-thienyl]amino}carbonyl)benzoic acid in humans.

Scientific Research Applications

2-({[3-(ethoxycarbonyl)-5-methyl-4-phenyl-2-thienyl]amino}carbonyl)benzoic acid has been extensively studied for its potential therapeutic applications. It has been found to possess anti-inflammatory and anti-tumor properties. 2-({[3-(ethoxycarbonyl)-5-methyl-4-phenyl-2-thienyl]amino}carbonyl)benzoic acid has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6. It also inhibits the activation of NF-κB, a transcription factor that plays a crucial role in the regulation of immune response and inflammation. 2-({[3-(ethoxycarbonyl)-5-methyl-4-phenyl-2-thienyl]amino}carbonyl)benzoic acid has also been found to induce apoptosis in cancer cells by activating the caspase pathway.